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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the molecular targets of

NCC007, a dual inhibitor of Casein Kinase Iα (CKIα) and Casein Kinase Iδ (CKIδ). This

document summarizes key quantitative data, details relevant experimental protocols, and

visualizes the associated signaling pathways to facilitate a deeper understanding of NCC007's

mechanism of action for research and drug development purposes.

Core Molecular Targets and Quantitative Inhibitory
Activity
NCC007 has been identified as a potent inhibitor of two key members of the Casein Kinase I

family, CKIα and CKIδ. The inhibitory activity of NCC007 has been quantified by determining its

half-maximal inhibitory concentration (IC50) against these two kinases.

Target IC50 (µM)

Casein Kinase Iα (CKIα) 1.8

Casein Kinase Iδ (CKIδ) 3.6
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The primary molecular targets of NCC007, CKIα and CKIδ, are integral components of distinct

and critical cellular signaling pathways. Inhibition of these kinases by NCC007 can therefore

significantly impact these pathways.

Casein Kinase Iα (CKIα) and the Wnt/β-catenin Signaling
Pathway
CKIα is a crucial negative regulator of the canonical Wnt/β-catenin signaling pathway.[1] In the

absence of a Wnt ligand, CKIα participates in a "destruction complex" that phosphorylates β-

catenin, marking it for ubiquitination and subsequent proteasomal degradation.[1] By inhibiting

CKIα, NCC007 can lead to the stabilization and accumulation of β-catenin, which then

translocates to the nucleus to activate the transcription of Wnt target genes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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